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Cat. No.: B1302249 Get Quote

CAS Number: 71985-80-3

Abstract
This technical guide provides a comprehensive overview of 1-methylpiperidine-4-carboxylic
acid hydrochloride (CAS 71985-80-3), a heterocyclic compound with potential applications in

pharmaceutical and chemical research. This document collates available data on its chemical

and physical properties, provides a detailed synthesis protocol, and discusses its potential,

though not yet fully substantiated, biological activities. The guide is intended for researchers,

scientists, and drug development professionals interested in the applications of piperidine

derivatives. While publicly available information on the specific biological and pharmacokinetic

profile of this compound is limited, this guide consolidates the existing knowledge to serve as a

foundational resource for future research and development.

Introduction
1-Methylpiperidine-4-carboxylic acid hydrochloride is a derivative of piperidine, a saturated

heterocycle that is a common scaffold in many pharmaceuticals and biologically active

compounds. The presence of the N-methyl group and the carboxylic acid functionality at the 4-

position of the piperidine ring, along with its formulation as a hydrochloride salt, imparts specific

physicochemical properties that may influence its biological activity and synthetic utility. This
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compound is noted as an intermediate in organic synthesis and has been suggested to

possess biological activities, including potential effects on the central nervous system and

antimicrobial properties, although specific evidence for the latter is not extensively documented

in peer-reviewed literature for this particular molecule.

Physicochemical Properties
The fundamental chemical and physical properties of 1-methylpiperidine-4-carboxylic acid
hydrochloride are summarized in the table below. These properties are essential for its

handling, storage, and application in experimental settings.

Property Value Reference(s)

CAS Number 71985-80-3 [1][2]

Molecular Formula C₇H₁₄ClNO₂ [2][3]

Molecular Weight 179.64 g/mol [2][3]

IUPAC Name
1-methylpiperidine-4-carboxylic

acid;hydrochloride
[3]

Synonyms

1-Methylisonipecotic acid

hydrochloride, N-

Methylpiperidine-4-carboxylic

acid hydrochloride

[1]

Appearance White crystalline powder [4]

Melting Point 226-228 °C (decomposition) [5]

Solubility Soluble in water [1]

SMILES CN1CCC(CC1)C(=O)O.Cl [3]

InChI

InChI=1S/C7H13NO2.ClH/c1-

8-4-2-6(3-5-8)7(9)10;/h6H,2-

5H2,1H3,(H,9,10);1H

[3]

Synthesis
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A detailed experimental protocol for the synthesis of 1-methylpiperidine-4-carboxylic acid
hydrochloride has been reported. The synthesis involves the reductive amination of

isonipecotic acid.

Experimental Protocol: Reductive Amination
This synthesis route utilizes isonipecotic acid as the starting material, with formaldehyde and

formic acid in the presence of a palladium catalyst.

Materials:

Isonipecotic acid

Palladium on charcoal (10% wt, 50% wet paste)

Purified water

Formic acid

Formaldehyde

Concentrated hydrochloric acid

Acetonitrile

Procedure:[3]

Charge isonipecotic acid, palladium on charcoal, and purified water into a reaction vessel.

Heat the mixture to 90-95 °C.

Charge formic acid and formaldehyde to the vessel.

After the reaction is complete, cool the mixture to 20-30 °C.

Filter the reaction mixture and wash the filter cake with purified water.

Concentrate the combined filtrates.
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Adjust the temperature to 65-75 °C and add concentrated hydrochloric acid.

Add acetonitrile at ≥70 °C to precipitate the product.

Cool the mixture to 20-25 °C and stir for 1-2 hours.

Filter the precipitate, wash with acetonitrile, and dry to yield 1-methylpiperidine-4-
carboxylic acid hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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